Potassium dihydrogen phosphate
Potassium dihydrogen phosphate
Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
Brand Name:
Vulcanchem
CAS No.:
7778-77-0
VCID:
VC0151339
InChI:
InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
SMILES:
OP(=O)(O)[O-].[K+]
Molecular Formula:
KH2PO4
H2KO4P
H2KO4P
Molecular Weight:
136.086 g/mol
Potassium dihydrogen phosphate
CAS No.: 7778-77-0
Reference Standards
VCID: VC0151339
Molecular Formula: KH2PO4
H2KO4P
Molecular Weight: 136.086 g/mol
| CAS No. | 7778-77-0 |
|---|---|
| Product Name | Potassium dihydrogen phosphate |
| Molecular Formula | KH2PO4 H2KO4P |
| Molecular Weight | 136.086 g/mol |
| IUPAC Name | potassium;dihydrogen phosphate |
| Standard InChI | InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1 |
| Standard InChIKey | GNSKLFRGEWLPPA-UHFFFAOYSA-M |
| SMILES | OP(=O)(O)[O-].[K+] |
| Canonical SMILES | [H+].[H+].[O-]P(=O)([O-])[O-].[K+] |
| Colorform | Colorless crystals or white granular powder White tetragonal crystals |
| Density | 2.34 g/cu cm 2.34 g/cm³ |
| Melting Point | Mp 272 ° 253 °C |
| Physical Description | DryPowder; Liquid; OtherSolid; PelletsLargeCrystals Odourless, colourless crystals or white granular or crystalline powder COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER. |
| Description | Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate. Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low. |
| Related CAS | 16068-46-5 (Parent) |
| Solubility | Freely soluble in water. Insoluble in ethanol Soluble in about 4.5 parts water; insoluble in alcohol Solubility: 25 g/100 cc water at 25 °C. Slightly soluble in ethanol Solubility in water, g/100ml: 22 |
| Synonyms | dipotassium hydrogen phosphate K2HPO4 KD2PO4 potassium acid phosphate potassium dideuterium phosphate potassium dihydrogen phosphate potassium monohydrogen phosphate potassium phosphate potassium phosphate (K-H2PO4) potassium phosphate (K-H3PO4(1:2)) potassium phosphate (K2-HPO4) potassium phosphate (K3-PO4) potassium phosphate, dibasic potassium phosphate, monobasic potassium phosphate, unspecified form |
| PubChem Compound | 516951 |
| Last Modified | Nov 11 2021 |
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